Cas no 444024-94-6 (2-Imidazolidinone,1,3-diethyl-4,5-bis(hydroxymethyl)-,(4S,5S)-(9CI))

• Product Name: 2-Imidazolidinone,1,3-diethyl-4,5-bis(hydroxymethyl)-,(4S,5S)-(9CI)
• CAS No: 444024-94-6
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 1019319
• Update Time: 2022-07-26

2-Imidazolidinone,1,3-diethyl-4,5-bis(hydroxymethyl)-,(4S,5S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,1,3-diethyl-4,5-bis(hydroxymethyl)-,(4S,5S)-(9CI)

• Inchi： 1S/C9H18N2O3/c1-3-10-7(5-12)8(6-13)11(4-2)9(10)14/h7-8,12-13H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： IYXXVEHTVMYKAG-HTQZYQBOSA-N
• SMILES： C1(=O)N(CC)[C@H](CO)[C@@H](CO)N1CC

Computed Properties

• Exact Mass: 202.132
• Monoisotopic Mass: 202.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64A^2